Cas no 2171915-85-6 (Tert-butyl 3-hydroxy-3-[3-(hydroxymethyl)thian-3-yl]pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-hydroxy-3-[3-(hydroxymethyl)thian-3-yl]pyrrolidine-1-carboxylate
• CAS No: 2171915-85-6
• MF: C₁₅H₂₇NO₄S
• MW: 317.444183588028
• CID: 6182967
• PubChem ID: 165534948
• Update Time: 2025-10-28

Tert-butyl 3-hydroxy-3-[3-(hydroxymethyl)thian-3-yl]pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1642959
• 2171915-85-6
• tert-butyl 3-hydroxy-3-[3-(hydroxymethyl)thian-3-yl]pyrrolidine-1-carboxylate
• Tert-butyl 3-hydroxy-3-[3-(hydroxymethyl)thian-3-yl]pyrrolidine-1-carboxylate

• Inchi： 1S/C15H27NO4S/c1-13(2,3)20-12(18)16-7-6-15(19,9-16)14(10-17)5-4-8-21-11-14/h17,19H,4-11H2,1-3H3
• InChI Key： DUSUYAQWDDEBPZ-UHFFFAOYSA-N
• SMILES： S1CCCC(CO)(C1)C1(CN(C(=O)OC(C)(C)C)CC1)O

Computed Properties

• Exact Mass: 317.16607952g/mol
• Monoisotopic Mass: 317.16607952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 95.3Ų

Additional information on Tert-butyl 3-hydroxy-3-[3-(hydroxymethyl)thian-3-yl]pyrrolidine-1-carboxylate

Introduction to Tert-butyl 3-hydroxy-3-[3-(hydroxymethyl)thian-3-yl]pyrrolidine-1-carboxylate (CAS No. 2171915-85-6)

Tert-butyl 3-hydroxy-3-[3-(hydroxymethyl)thian-3-yl]pyrrolidine-1-carboxylate, with the chemical formula C₁₁H₁₇NO₄S, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2171915-85-6, has garnered attention due to its unique structural features and potential applications in drug discovery and molecular medicine.

The molecular structure of Tert-butyl 3-hydroxy-3-[3-(hydroxymethyl)thian-3-yl]pyrrolidine-1-carboxylate incorporates several key functional groups, including a hydroxyl group, a thiazole ring, and a tert-butyl ester moiety. These features contribute to its versatility and make it a valuable scaffold for the development of novel therapeutic agents. The presence of the hydroxyl group and the thiazole ring suggests potential interactions with biological targets, while the tert-butyl ester provides stability and modularity for further chemical modifications.

In recent years, there has been growing interest in the development of heterocyclic compounds for their role in pharmaceutical applications. Heterocycles, such as pyrrolidine and thiazole derivatives, are known for their ability to mimic natural biomolecules and interact with biological systems in specific ways. The compound Tert-butyl 3-hydroxy-3-[3-(hydroxymethyl)thian-3-yl]pyrrolidine-1-carboxylate represents an advanced derivative that combines these functionalities into a single molecular entity.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The hydroxyl group can be further functionalized through various chemical reactions, such as etherification or esterification, allowing for the creation of diverse derivatives with tailored properties. Similarly, the thiazole ring can serve as a site for further modifications, enabling the design of molecules with enhanced binding affinity or selectivity towards specific biological targets.

Recent studies have highlighted the importance of pyrrolidine derivatives in medicinal chemistry. Pyrrolidine scaffolds are found in numerous pharmacologically active compounds, including antiviral, anti-inflammatory, and anticancer agents. The compound Tert-butyl 3-hydroxy-3-[3-(hydroxymethyl)thian-3-yl]pyrrolidine-1-carboxylate leverages these structural motifs to potentially develop new therapeutic strategies.

The tert-butyl ester group in this compound not only contributes to its stability but also provides a handle for further synthetic manipulation. This feature is particularly useful in drug discovery pipelines where rapid access to modified analogs is essential. The ability to easily introduce or remove this group allows researchers to fine-tune the properties of the molecule, optimizing it for specific biological activities.

From a synthetic chemistry perspective, Tert-butyl 3-hydroxy-3-[3-(hydroxymethyl)thian-3-yl]pyrrolidine-1-carboxylate serves as an excellent example of how functional groups can be strategically incorporated into a molecular framework. The synthesis of this compound involves multiple steps, each designed to introduce or modify key functional groups while maintaining overall structural integrity. This process highlights the importance of synthetic planning and methodology in the development of novel chemical entities.

The potential applications of Tert-butyl 3-hydroxy-3-[3-(hydroxymethyl)thian-3-yl]pyrrolidine-1-carboxylate extend beyond traditional drug discovery. Its unique structural features make it a promising candidate for use in materials science and biotechnology. For instance, the thiazole ring has been shown to exhibit properties that are beneficial in the development of metal chelating agents and corrosion inhibitors.

In conclusion, Tert-butyl 3-hydroxy-3-[3-(hydroxymethyl)thian-3-yl]pyrrolidine-1-carboxylate (CAS No. 2171915-85-6) is a multifaceted compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features, including the hydroxyl group, thiazole ring, and tert-butyl ester moiety, make it a valuable scaffold for further chemical modifications and biological investigations. As research continues to uncover new applications for heterocyclic compounds, this molecule is poised to play a crucial role in advancing our understanding of molecular interactions and therapeutic interventions.